Cas no 1241290-18-5 (2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide)

2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide is a sulfonamide derivative with a complex heterocyclic structure, featuring dichloropyridine and morpholine sulfonyl functional groups. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active moiety in the synthesis of biologically active molecules. Its structural attributes, including the electron-withdrawing sulfonamide group and the morpholine ring, may enhance binding affinity and metabolic stability in target applications. The presence of multiple reactive sites allows for further functionalization, making it valuable for structure-activity relationship studies. Suitable for controlled laboratory use, it requires handling under standard safety protocols due to its reactive nature.
2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide structure
1241290-18-5 structure
Product Name:2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide
CAS No:1241290-18-5
MF:C16H17Cl2N3O6S2
MW:482.358679533005
CID:5907665
PubChem ID:47088941
Update Time:2025-05-26

2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-N-(4-methoxy-3-morpholin-4-ylsulfonylphenyl)pyridine-3-sulfonamide
    • AKOS008153026
    • EN300-26610342
    • 1241290-18-5
    • 2,6-DICHLORO-N-[4-METHOXY-3-(MORPHOLINE-4-SULFONYL)PHENYL]PYRIDINE-3-SULFONAMIDE
    • Z968564872
    • 2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide
    • Inchi: 1S/C16H17Cl2N3O6S2/c1-26-12-3-2-11(10-14(12)29(24,25)21-6-8-27-9-7-21)20-28(22,23)13-4-5-15(17)19-16(13)18/h2-5,10,20H,6-9H2,1H3
    • InChI Key: IOLBYWVIGHNHQH-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(N=1)Cl)S(NC1=CC=C(C(=C1)S(N1CCOCC1)(=O)=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 480.9935830g/mol
  • Monoisotopic Mass: 480.9935830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 132Ų

2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610342-0.05g
2,6-dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide
1241290-18-5 95.0%
0.05g
$212.0 2025-03-20

2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide Related Literature

Additional information on 2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide

Comprehensive Overview of 2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide (CAS No. 1241290-18-5)

2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide (CAS No. 1241290-18-5) is a specialized sulfonamide derivative with a unique molecular structure that combines pyridine and morpholine moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a biologically active intermediate. Its sulfonamide group and dichloropyridine backbone contribute to its versatility in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in sulfonamide-based compounds like 1241290-18-5 for their role in developing kinase inhibitors and antibacterial agents. Researchers are exploring its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects. The compound’s methoxy and morpholine substituents enhance its solubility and bioavailability, making it a promising candidate for oral drug formulations. Additionally, its sulfonyl linkage provides stability under physiological conditions, a critical factor for in vivo applications.

From an industrial perspective, CAS No. 1241290-18-5 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have improved the yield and purity of this compound, aligning with the global push for eco-friendly manufacturing. Its synthesis typically involves multi-step organic reactions, including sulfonylation and amination, which are areas of active methodological refinement.

The compound’s relevance extends to computational chemistry, where molecular docking and QSAR modeling are used to predict its interactions with biological targets. These in silico techniques accelerate the identification of potential therapeutic applications, such as anti-diabetic or anti-cancer properties. Users frequently search for terms like "sulfonamide drug design" or "pyridine derivatives in medicine", reflecting the broader scientific curiosity around this class of molecules.

Quality control of 2,6-Dichloro-N-[4-methoxy-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-sulfonamide relies on advanced analytical methods like HPLC, LC-MS, and NMR spectroscopy. These techniques ensure compliance with pharmaceutical-grade standards, addressing concerns about impurity profiles and batch consistency. Regulatory guidelines, such as those from the ICH, emphasize the importance of rigorous characterization for such intermediates.

In summary, CAS No. 1241290-18-5 represents a convergence of medicinal chemistry, process optimization, and computational biology. Its multifaceted applications and evolving synthesis methodologies position it as a valuable tool for researchers tackling drug resistance and novel therapeutic development. As the demand for targeted therapies grows, this compound’s role in precision medicine is likely to expand further.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd